Cas no 2096339-01-2 (3-Nonyl-2-thiopheneboronic acid pinacol ester)

3-Nonyl-2-thiopheneboronic acid pinacol ester is a boronic ester derivative used as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The nonyl substituent provides lipophilicity, making it suitable for applications requiring solubility in nonpolar solvents. This compound is valuable in constructing complex thiophene-based architectures, often employed in materials science, pharmaceuticals, and agrochemical research. Its consistent reactivity and compatibility with diverse reaction conditions make it a reliable choice for synthetic chemists aiming to incorporate functionalized thiophene moieties into target molecules.
3-Nonyl-2-thiopheneboronic acid pinacol ester structure
2096339-01-2 structure
Product Name:3-Nonyl-2-thiopheneboronic acid pinacol ester
CAS No:2096339-01-2
MF:C19H33BO2S
MW:336.3401
MDL:MFCD20527135
CID:4672973
Update Time:2025-05-27

3-Nonyl-2-thiopheneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Nonyl-2-thiopheneboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-(3-nonylthiophen-2-yl)-1,3,2-dioxaborolane
    • AMTB472
    • MDL: MFCD20527135
    • Inchi: 1S/C19H33BO2S/c1-6-7-8-9-10-11-12-13-16-14-15-23-17(16)20-21-18(2,3)19(4,5)22-20/h14-15H,6-13H2,1-5H3
    • InChI Key: QVSCDOHSRKNJRW-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 343
  • Topological Polar Surface Area: 46.7

3-Nonyl-2-thiopheneboronic acid pinacol ester Pricemore >>

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